Cas no 827613-91-2 (Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-)
827613-91-2 structure
Product Name:Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
CAS No:827613-91-2
MF:C14H10N2O5
MW:286.23960351944
CID:682924
PubChem ID:136235106
Update Time:2025-04-19
Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
- 3-[(3-formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
- 827613-91-2
- 3-[2-(3-Formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
- DTXSID10836554
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- Inchi: 1S/C14H10N2O5/c17-7-8-5-9(1-3-12(8)18)15-16-10-2-4-13(19)11(6-10)14(20)21/h1-7,18-19H,(H,20,21)/b16-15+
- InChI Key: ORUNHRKGOOISNG-FOCLMDBBSA-N
- SMILES: OC1=CC=C(C=C1C(=O)O)/N=N/C1=CC=C(C(C=O)=C1)O
Computed Properties
- Exact Mass: 286.05897142g/mol
- Monoisotopic Mass: 286.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 120Ų
Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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